Cas no 73022-37-4 (Phosphonium, (1,3-dioxan-2-ylmethyl)triphenyl-, bromide)

Phosphonium, (1,3-dioxan-2-ylmethyl)triphenyl-, bromide structure
73022-37-4 structure
Product Name:Phosphonium, (1,3-dioxan-2-ylmethyl)triphenyl-, bromide
CAS No:73022-37-4
MF:C23H24BrO2P
MW:443.313226699829
CID:543108
PubChem ID:19879708
Update Time:2025-04-19

Phosphonium, (1,3-dioxan-2-ylmethyl)triphenyl-, bromide Chemical and Physical Properties

Names and Identifiers

    • Phosphonium, (1,3-dioxan-2-ylmethyl)triphenyl-, bromide
    • 1,3-dioxan-2-ylmethyl(triphenyl)phosphanium,bromide
    • 73022-37-4
    • DTXSID80600946
    • [(1,3-Dioxan-2-yl)methyl](triphenyl)phosphanium bromide
    • ((1,3-Dioxan-2-yl)methyl)triphenylphosphoniumbromide
    • SCHEMBL4637900
    • ((1,3-Dioxan-2-yl)methyl)triphenylphosphonium bromide
    • Inchi: 1S/C23H24O2P.BrH/c1-4-11-20(12-5-1)26(21-13-6-2-7-14-21,22-15-8-3-9-16-22)19-23-24-17-10-18-25-23;/h1-9,11-16,23H,10,17-19H2;1H/q+1;/p-1
    • InChI Key: SIXFAAOXDKTBRO-UHFFFAOYSA-M
    • SMILES: [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC1OCCCO1

Computed Properties

  • Exact Mass: 417.8819
  • Monoisotopic Mass: 442.06973g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 357
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46

Phosphonium, (1,3-dioxan-2-ylmethyl)triphenyl-, bromide Related Literature

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